Cas no 130397-01-2 (1,4-Benzodioxin-6-methanamine,2,3-dihydro-N-methyl-a-(phenylmethyl)-, hydrochloride (1:1))
130397-01-2 structure
Product Name:1,4-Benzodioxin-6-methanamine,2,3-dihydro-N-methyl-a-(phenylmethyl)-, hydrochloride (1:1)
CAS No:130397-01-2
MF:C17H20ClNO2
MW:305.799203872681
CID:144272
PubChem ID:3076162
Update Time:2025-04-19
1,4-Benzodioxin-6-methanamine,2,3-dihydro-N-methyl-a-(phenylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzodioxin-6-methanamine,2,3-dihydro-N-methyl-a-(phenylmethyl)-, hydrochloride (1:1)
- 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-2-phenylethanamine,hydrochloride
- 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-methyl-alpha-(phenylmethy l)-, hydrochloride
- 6-(alpha-(Methylamino)phenethyl)-1,4-benzodioxane hydrochloride
- N-Methyl-alpha-(phenylmethyl)-2,3-dihydro-1,4-benzodioxin-6-methanamine hydrochloride
- 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-N-methyl-2-phenylethan-1-amine--hydrogen chloride (1/1)
- 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methyl-2-phenylethanamine;hydrochloride
- 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N-methyl-alpha-(phenylmethyl)-, hydrochloride
- DTXSID80926714
- 130397-01-2
-
- Inchi: 1S/C17H19NO2.ClH/c1-18-15(11-13-5-3-2-4-6-13)14-7-8-16-17(12-14)20-10-9-19-16;/h2-8,12,15,18H,9-11H2,1H3;1H
- InChI Key: QGESTVQNUXPODR-UHFFFAOYSA-N
- SMILES: Cl.O1CCOC2C=CC(=CC1=2)C(CC1C=CC=CC=1)NC
Computed Properties
- Exact Mass: 305.1184
- Monoisotopic Mass: 305.118
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 291
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.5Ų
Experimental Properties
- Density: g/cm3
- Boiling Point: 377.1°Cat760mmHg
- Flash Point: 159°C
- PSA: 30.49
1,4-Benzodioxin-6-methanamine,2,3-dihydro-N-methyl-a-(phenylmethyl)-, hydrochloride (1:1) Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Riccardo Spezia,Stefan Knecht,Benedetta Mennucci Phys. Chem. Chem. Phys., 2017,19, 17156-17166
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
130397-01-2 (1,4-Benzodioxin-6-methanamine,2,3-dihydro-N-methyl-a-(phenylmethyl)-, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent